3-(4-Thiophen-2-yl-phenyl)-propan-1-ol
Overview
Description
“3-(4-Thiophen-2-yl-phenyl)-propan-1-ol” is a compound that contains a thiophene ring. Thiophene is a five-membered ring made up of one sulfur atom and four carbon atoms . Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors . Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors .
Synthesis Analysis
Thiophene derivatives can be synthesized by various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives . The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives . The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents .Chemical Reactions Analysis
The chemical reactions involving thiophene derivatives are diverse. For instance, the condensation reaction of thioglycolic acid derivatives with α,β-acetylenic ester goes under the basic conditions and generates 3-hydroxy-2-thiophene carboxylic derivatives .Scientific Research Applications
Synthesis and Characterization
- Synthesis of Hydroxy Pyrazolines : 3-Phenyl-1-(thiophen-2-yl)prop-2-en-1-one, a compound structurally related to 3-(4-Thiophen-2-yl-phenyl)-propan-1-ol, was synthesized and converted into hydroxy pyrazolines. These compounds were characterized by IR, 1H NMR, and 13C NMR spectra (Parveen, Iqbal, & Azam, 2008).
Crystal Structures and Interactions
- Crystal Structure Studies of Chalcone Derivatives : The study of chalcone derivatives, including ones with structures similar to this compound, revealed insights into their crystal structures and intermolecular interactions (Salian et al., 2018).
Fluorescence Studies
- Fluorescence Quenching of Novel Derivatives : Thiophene substituted 1,3,4-oxadiazole derivatives were studied for their fluorescence quenching properties, indicating potential applications in sensing technologies (Naik, Khazi, & Malimath, 2018).
Antimicrobial and Antifungal Activities
- Evaluation of Antibacterial and Antifungal Activities : Studies on compounds structurally related to this compound, like 4-thiazolidinones and 2-azetidinones derivatives from chalcone, showed significant antibacterial and antifungal activities (Patel & Patel, 2017).
Optoelectronic Applications
- Nonlinear Optical Limiting : Thiophene dyes, closely related in structure to the compound , were synthesized and characterized for their nonlinear optical limiting behavior, useful in optoelectronics (Anandan et al., 2018).
Synthesis and Molecular Structure
- Molecular Structure Analysis : The synthesis and molecular structure of (4-fluorophenyl)(2-(methylthio)thiophen-3-yl)methanone, a compound with structural similarities to this compound, was reported, providing insight into the structure and potential applications of related compounds (Nagaraju et al., 2018).
properties
IUPAC Name |
3-(4-thiophen-2-ylphenyl)propan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14OS/c14-9-1-3-11-5-7-12(8-6-11)13-4-2-10-15-13/h2,4-8,10,14H,1,3,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMKHSFFAXUJXAM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC=C(C=C2)CCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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